Cas no 3042-69-1 (1-Cyclohexylnaphthalene)

• Product Name: 1-Cyclohexylnaphthalene
• CAS No: 3042-69-1
• MF: C₁₆H₁₈
• MW: 210.314124584198
• CID: 316838
• PubChem ID: 76440
• Update Time: 2025-05-19

1-Cyclohexylnaphthalene Chemical and Physical Properties

Names and Identifiers

• Naphthalene,1-cyclohexyl-
• 1-Cyclohexylnaphthalene
• 1-cyclohexyl-naphthalene
• 1-Cyclohexyl-naphthalin
• Naphthalene,1-cyclohexyl
• NSC-131573
• RHX5NF3D2U
• Naphthalene, 1-cyclohexyl-
• FT-0665360
• NSC 131573
• 3042-69-1
• .ALPHA.-CYCLOHEXYLNAPHTHALENE
• EINECS 221-247-2
• I+/--cyclohexylnaphthalene
• NSC131573
• cyclohexylnaphthalene
• DTXSID00184511
• NS00028923
• UNII-RHX5NF3D2U

• MDL： MFCD00963195
• Inchi： 1S/C16H18/c1-2-7-13(8-3-1)16-12-6-10-14-9-4-5-11-15(14)16/h4-6,9-13H,1-3,7-8H2
• InChI Key： RAYZALBEMJMGEA-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC3C=CC=CC2=3)CCCCC1

Computed Properties

• Exact Mass: 210.14100
• Monoisotopic Mass: 210.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 5.7

Experimental Properties

• Density: 1.027
• Boiling Point: 346.7°Cat760mmHg
• Flash Point: 174.2°C
• Refractive Index: 1.599
• PSA: 0.00000
• LogP: 4.88750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-Cyclohexylnaphthalene

Recent Advances in the Study of 1-Cyclohexylnaphthalene (CAS: 3042-69-1) in Chemical Biology and Pharmaceutical Research

1-Cyclohexylnaphthalene (CAS: 3042-69-1) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by a cyclohexyl group attached to a naphthalene ring, exhibits unique physicochemical properties that make it a promising candidate for various biomedical applications. Recent studies have explored its role as a scaffold for drug development, its interactions with biological targets, and its potential as a therapeutic agent.

One of the key areas of research involving 1-Cyclohexylnaphthalene is its use as a building block in the synthesis of novel drug candidates. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-Cyclohexylnaphthalene exhibit potent inhibitory effects on specific enzymes involved in inflammatory pathways. The study utilized molecular docking and in vitro assays to validate the compound's binding affinity and selectivity, suggesting its potential as a lead compound for anti-inflammatory drug development.

Another notable advancement is the investigation of 1-Cyclohexylnaphthalene's role in targeting protein-protein interactions (PPIs). PPIs are often considered challenging targets for small-molecule drugs, but recent research has shown that 1-Cyclohexylnaphthalene derivatives can modulate these interactions effectively. A 2024 preprint on bioRxiv highlighted the compound's ability to disrupt the interaction between two key proteins implicated in cancer progression, opening new avenues for oncology research.

In addition to its therapeutic potential, 1-Cyclohexylnaphthalene has also been studied for its applications in chemical biology. Researchers have employed this compound as a fluorescent probe to track cellular processes due to its stable fluorescence properties. A recent study in ACS Chemical Biology detailed the use of 1-Cyclohexylnaphthalene-based probes to visualize lipid membranes in real-time, providing insights into membrane dynamics and organization.

Despite these promising findings, challenges remain in the development and optimization of 1-Cyclohexylnaphthalene-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further preclinical studies. However, the compound's versatility and the growing body of research supporting its applications underscore its potential to impact the field of chemical biology and drug discovery significantly.

In conclusion, 1-Cyclohexylnaphthalene (CAS: 3042-69-1) represents a compelling area of research with diverse applications in drug development and chemical biology. Recent studies have highlighted its potential as a therapeutic agent, a tool for studying biological processes, and a scaffold for designing novel compounds. As research continues to uncover its mechanisms and optimize its properties, 1-Cyclohexylnaphthalene is poised to play a pivotal role in advancing biomedical science.